Cas no 71935-22-3 (Benzenemethanol,4-(9H-carbazol-9-yl)-)

• Product Name: Benzenemethanol,4-(9H-carbazol-9-yl)-
• CAS No: 71935-22-3
• MF: C₁₉H₁₅NO
• MW: 273.328504800797
• CID: 548647
• PubChem ID: 13021431
• Update Time: 2025-05-21

Benzenemethanol,4-(9H-carbazol-9-yl)- Chemical and Physical Properties

Names and Identifiers

• Benzenemethanol,4-(9H-carbazol-9-yl)-
• 3-(9H-CARBAZOLE-9-YL)BENZYL ALCOHOL
• 4-(9H-carbazol-9-yl)Benzenemethanol
• (4-(9H-carbazol-9-yl)phenyl)methanol
• 4-(9H-Carbazole-9-yl)benzyl alcohol
• 9-(p-hydroxymethyl)phenyl carbazole
• MFCD28127613
• 71935-22-3
• starbld0015173
• SCHEMBL46502
• (4-carbazol-9-ylphenyl)methanol
• 4-(carbazole-9-yl)-benzyl alcohol
• BS-53504
• [4-(carbazol-9-yl)phenyl]methanol
• [4-(9H-carbazol-9-yl)phenyl]methanol
• G69820

• Inchi： 1S/C19H15NO/c21-13-14-9-11-15(12-10-14)20-18-7-3-1-5-16(18)17-6-2-4-8-19(17)20/h1-12,21H,13H2
• InChI Key： KHXHSSGYKUMCBJ-UHFFFAOYSA-N
• SMILES： OCC1C=CC(=CC=1)N1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 273.11500
• Monoisotopic Mass: 273.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 328
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 25.2Ų

Experimental Properties

• PSA: 25.16000
• LogP: 4.27600

Additional information on Benzenemethanol,4-(9H-carbazol-9-yl)-

Exploring Benzenemethanol,4-(9H-carbazol-9-yl)- (CAS No. 71935-22-3): Properties, Applications, and Market Insights

Benzenemethanol,4-(9H-carbazol-9-yl)- (CAS No. 71935-22-3) is a specialized organic compound that has garnered significant attention in the fields of material science and pharmaceuticals. This compound, characterized by its unique molecular structure combining a benzyl alcohol moiety with a carbazole group, exhibits remarkable properties that make it valuable for various high-tech applications. Researchers and industry professionals are increasingly interested in its potential, particularly in the development of organic light-emitting diodes (OLEDs) and advanced pharmaceutical intermediates.

The chemical structure of Benzenemethanol,4-(9H-carbazol-9-yl)- features a carbazole ring system linked to a benzyl alcohol group. This configuration imparts unique electronic and photophysical properties, making it an excellent candidate for optoelectronic materials. The carbazole component is known for its electron-donating capabilities, which are crucial in designing efficient OLED materials. Meanwhile, the benzyl alcohol segment enhances solubility and processability, addressing common challenges in material fabrication.

One of the most exciting applications of Benzenemethanol,4-(9H-carbazol-9-yl)- is in the field of OLED technology. With the global push toward energy-efficient displays and lighting solutions, the demand for high-performance organic materials is soaring. This compound's ability to facilitate charge transport and emit light efficiently positions it as a promising component in next-generation display technologies. Industry leaders are exploring its integration into flexible and foldable screens, a hot topic in consumer electronics.

Beyond optoelectronics, Benzenemethanol,4-(9H-carbazol-9-yl)- has potential applications in the pharmaceutical sector. The carbazole scaffold is a well-known pharmacophore, found in compounds with antimicrobial, anticancer, and anti-inflammatory properties. Researchers are investigating derivatives of this compound for their bioactivity, particularly in targeting neurodegenerative diseases, a growing concern in aging populations. Its structural versatility allows for modifications that can enhance drug efficacy and reduce side effects.

The synthesis of Benzenemethanol,4-(9H-carbazol-9-yl)- typically involves multi-step organic reactions, including Ullmann coupling or palladium-catalyzed cross-coupling methods. These processes require precise control to achieve high yields and purity, which are critical for industrial applications. Recent advancements in green chemistry have also prompted the development of more sustainable synthesis routes, aligning with global environmental regulations and the increasing demand for eco-friendly production methods.

Market trends indicate a rising demand for Benzenemethanol,4-(9H-carbazol-9-yl)-, driven by the expansion of the OLED market and the pharmaceutical industry's need for novel intermediates. Analysts project significant growth in the compound's applications, particularly in Asia-Pacific regions where electronics manufacturing is booming. Companies specializing in fine chemicals are scaling up production to meet this demand, while also investing in R&D to discover new uses for this versatile molecule.

From a regulatory standpoint, Benzenemethanol,4-(9H-carbazol-9-yl)- is generally regarded as safe for research and industrial use when handled according to standard protocols. However, like many organic compounds, proper storage and handling are essential to ensure safety. Material safety data sheets (MSDS) provide detailed guidelines for its use, emphasizing the importance of working in well-ventilated areas and using appropriate personal protective equipment (PPE).

In conclusion, Benzenemethanol,4-(9H-carbazol-9-yl)- (CAS No. 71935-22-3) represents a fascinating intersection of chemistry, materials science, and pharmaceuticals. Its unique properties and wide-ranging applications make it a compound of significant interest in both academic and industrial settings. As research continues to uncover new possibilities, this molecule is poised to play a pivotal role in advancing technologies that address some of today's most pressing challenges, from energy-efficient displays to innovative therapeutic solutions.